Cas no 500880-35-3 (Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate)

• Product Name: Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate
• CAS No: 500880-35-3
• MF: C₉H₁₃N₃O₂S
• MW: 227.283420324326
• CID: 5418008
• PubChem ID: 295820
• Update Time: 2025-10-31

Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate Chemical and Physical Properties

Names and Identifiers

• Z2733273504
• ethyl 2-(4-amino-2-methylsulfanylpyrimidin-5-yl)acetate
• ethyl 2-[4-amino-2-(methylsulfanyl)pyrimidin-5-yl]acetate
• NSC-165431
• EN300-6735086
• SCHEMBL12672169
• 500880-35-3
• NSC165431
• Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate

• Inchi： 1S/C9H13N3O2S/c1-3-14-7(13)4-6-5-11-9(15-2)12-8(6)10/h5H,3-4H2,1-2H3,(H2,10,11,12)
• InChI Key： BVRAQEPFLXRSEH-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(CC(OCC)=O)C(N)=N1

Computed Properties

• Exact Mass: 227.07284784g/mol
• Monoisotopic Mass: 227.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 393.2±27.0 °C(Predicted)
• pka: 3.96±0.10(Predicted)

Additional information on Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate

Research Brief on Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate (CAS: 500880-35-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate (CAS: 500880-35-3) has recently emerged as a compound of significant interest in medicinal chemistry and drug discovery. This heterocyclic pyrimidine derivative serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of kinase inhibitors and antiviral agents. Recent studies highlight its role as a key intermediate in the synthesis of novel therapeutic candidates targeting various disease pathways.

Structural analysis reveals that the compound's pyrimidine core, coupled with the methylthio and amino substituents, provides multiple sites for chemical modification, making it valuable for structure-activity relationship (SAR) studies. The ethyl ester moiety enhances solubility and serves as a protecting group that can be readily hydrolyzed under physiological conditions. These features have been exploited in recent medicinal chemistry campaigns to develop compounds with improved pharmacokinetic properties.

In recent antiviral research, derivatives synthesized from 500880-35-3 have shown promising activity against RNA viruses, including SARS-CoV-2 and influenza strains. The mechanism appears to involve inhibition of viral RNA-dependent RNA polymerase (RdRp), with molecular docking studies suggesting binding to the polymerase active site. This finding has spurred further investigation into pyrimidine-based antiviral agents, with several research groups reporting new synthetic routes to optimize the compound's antiviral potency while reducing cytotoxicity.

The compound's application in kinase inhibitor development has also seen significant progress. Recent publications describe its use in constructing ATP-competitive inhibitors targeting tyrosine kinases involved in cancer progression. Structure-based drug design approaches utilizing 500880-35-3 as a scaffold have yielded compounds with nanomolar inhibitory activity against EGFR and VEGFR-2, demonstrating the molecule's utility in oncology drug discovery.

From a synthetic chemistry perspective, recent methodological improvements have enhanced the efficiency of producing Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate. Green chemistry approaches employing catalytic methods and solvent-free conditions have been reported, addressing previous challenges in scalability and environmental impact. These advances are particularly relevant as pharmaceutical companies seek to implement more sustainable manufacturing processes.

Pharmacokinetic studies of derivatives based on this scaffold indicate favorable absorption and distribution profiles, though metabolic stability remains an area for optimization. Recent metabolism studies using human liver microsomes have identified the major metabolic pathways, enabling rational design of more stable analogs. These findings are critical for advancing compounds through preclinical development.

The compound's potential extends beyond traditional small molecule therapeutics, with recent investigations exploring its use in PROTAC (proteolysis targeting chimera) design. The amino and ester functionalities provide convenient attachment points for linking to E3 ligase ligands, creating bifunctional molecules that induce targeted protein degradation. This innovative application positions 500880-35-3 as a valuable tool in the growing field of targeted protein degradation therapeutics.

Ongoing research continues to uncover new applications for this versatile building block. With its combination of synthetic accessibility and biological relevance, Ethyl 4-amino-2-(methylthio)-5-pyrimidineacetate remains a compound of significant interest in pharmaceutical research. Future directions likely include further exploration of its utility in fragment-based drug discovery and the development of covalent inhibitors targeting challenging therapeutic targets.